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Compound of Interest

Compound Name: 3-Aminopropane-1-sulfonamide

Cat. No.: B112968 Get Quote

This guide provides a comprehensive overview of the safety and handling protocols for 3-
Aminopropane-1-sulfonamide (CAS No. 74494-51-2). It must be stated at the outset that

comprehensive, peer-reviewed toxicological data for this specific compound is not widely

available in the public domain. Therefore, this document is constructed from the perspective of

a Senior Application Scientist, synthesizing the limited available hazard classifications with a

precautionary, first-principles analysis based on the compound's constituent functional groups:

a primary alkyl amine and a sulfonamide. The protocols described herein are designed to be

self-validating systems of safety, urging the user to treat the compound with a heightened level

of caution appropriate for a substance with an incomplete safety profile.

Hazard Identification and Risk Analysis
Understanding the potential hazards is the cornerstone of safe laboratory practice. The risk

profile for 3-Aminopropane-1-sulfonamide is derived from its known hazard classifications

and a structural-functional analysis.

Known Hazard Classification
Vendor-supplied information provides a baseline GHS classification for this compound.[1]

These classifications are critical as they are based on available data, even if it is not

extensively published.

H302: Harmful if swallowed.
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H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

These classifications suggest the compound is a moderate acute hazard, primarily acting as a

potent irritant to all routes of exposure.

Structural Hazard Analysis: The Causality Behind the
Risks
To build a robust safety protocol, we must understand why the compound exhibits these

properties. This comes from analyzing its molecular structure.

Aminopropane Moiety: The H₂N(CH₂)₃- portion of the molecule is a primary alkyl amine.

Lower aliphatic amines are well-understood to be irritants and corrosive.[2] Their basic

nature can disrupt biological membranes, leading to the observed irritation of the skin, eyes,

and respiratory tract.[3][4] The volatility of such small amines, even when part of a solid

compound as dust, can contribute to respiratory irritation.[5]

Sulfonamide Moiety: The -SO₂(NH₂) group is famously associated with "sulfa allergies".[6]

These are hypersensitivity reactions that can range from mild skin rashes to severe, life-

threatening conditions.[7][8] While the most potent allergenic sulfonamides (antibiotics)

possess an arylamine group that this compound lacks, the potential for sensitization from

any novel sulfonamide cannot be dismissed.[6][9][10] Therefore, repeated or prolonged

exposure should be avoided to minimize the risk of developing hypersensitivity.

Core Safety and Handling Protocols
Based on the identified risks, the following integrated protocols for engineering controls,

personal protective equipment, and handling procedures are mandatory.

Engineering Controls
All work involving 3-Aminopropane-1-sulfonamide solid or its solutions must be conducted

within a certified chemical fume hood. This is the primary line of defense to prevent inhalation
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of dust or vapors, directly addressing the H335 respiratory hazard. The work area should be

maintained under negative pressure relative to the surrounding laboratory space.

Personal Protective Equipment (PPE)
Due to the compound's irritant nature and sensitization potential, a comprehensive PPE

ensemble is required. Do not handle this compound without the following protection:

Hand Protection: Double-gloving is recommended. Wear chemically resistant nitrile gloves

as a minimum.[11] Ensure gloves are inspected before use and changed immediately upon

contamination.

Eye and Face Protection: Chemical safety goggles are mandatory. Given the "serious eye

irritation" classification, a face shield worn over the safety goggles is required whenever

there is a risk of splashing or dust generation.[11][12]

Body Protection: A flame-resistant laboratory coat, fully buttoned, is required.[11] Ensure

clothing worn underneath covers all exposed skin on the arms and legs.

Footwear: Fully enclosed, chemically resistant shoes must be worn. Perforated shoes or

sandals are strictly forbidden in the laboratory.[13]
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Caption: Required Personal Protective Equipment (PPE) workflow.

Prudent Handling Practices
Avoid Dust Formation: Handle the solid material carefully to minimize the generation of dust.

Use spatulas and weighing papers gently. Do not pour the dry powder in a way that creates

an airborne plume.

Incompatible Materials: Store and handle away from strong oxidizing agents and strong

acids, as the amine group can react exothermically.[4]

Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were

worn. Do not eat, drink, or smoke in the laboratory.
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Storage Requirements
Store 3-Aminopropane-1-sulfonamide in a tightly sealed, clearly labeled container. The

storage location should be a cool, dry, and well-ventilated area designated for chemical

storage, away from incompatible materials.[1] A refrigerator is a suitable storage location.[1]

Emergency Procedures
A prepared response is essential for mitigating the impact of an accidental exposure or spill.

First Aid Measures
Immediate and decisive action is required following any exposure.

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate

medical attention.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing and shoes. Seek immediate medical

attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention from an ophthalmologist.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink one or two glasses of water. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.

Spill Cleanup Protocol
For a small spill (<1 gram) of solid material in a controlled area (i.e., inside a fume hood),

trained laboratory personnel may proceed with cleanup. For any larger spill, or any spill outside

of a fume hood, evacuate the area and contact your institution's Environmental Health and

Safety (EHS) office.

Step-by-Step Small Spill Cleanup:
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Alert & Secure: Alert personnel in the immediate area. Ensure the fume hood sash is

lowered to the appropriate working height.

Don PPE: Don the full PPE ensemble as described in Section 2.2.

Contain & Cover: Gently cover the spill with an inert absorbent material like vermiculite or

sand to prevent dust from becoming airborne.[14][15] Do not sweep the dry powder.

Collect: Carefully scoop the mixture into a designated, sealable hazardous waste container

using non-sparking tools.[16][17]

Decontaminate: Wipe the spill area with a wet paper towel or sponge. Place all cleaning

materials into the hazardous waste container.

Dispose & Report: Seal and label the waste container. Dispose of it through your institution's

hazardous waste program. Report the incident to your supervisor and EHS office as required

by institutional policy.
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Caption: Decision workflow for a small chemical spill.

Waste Disposal
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All waste containing 3-Aminopropane-1-sulfonamide, including contaminated consumables

and spill cleanup materials, must be treated as hazardous chemical waste.[18]

Segregation: Collect waste in a dedicated, properly labeled, and sealed container. Do not

mix with other waste streams, particularly acids or oxidizers.[19]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"

and the full chemical name: "3-Aminopropane-1-sulfonamide".[20]

Disposal: Arrange for pickup and disposal through your institution's certified hazardous waste

management program. Do not dispose of this chemical down the drain or in regular trash.

[21]

Summary of Key Data
The following tables summarize the known identification and physical properties for this

compound.

Table 1: Chemical Identification
Identifier Value Source

Chemical Name
3-Aminopropane-1-

sulfonamide
[1][22][23]

CAS Number 74494-51-2 [1][22][23]

Molecular Formula C₃H₁₀N₂O₂S [23]

Molecular Weight 138.19 g/mol [23]

InChI Key
SNGRYJSFEVUFBF-

UHFFFAOYSA-N
[1]

Table 2: Hazard Summary and Required Controls
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Hazard Type GHS Code
Rationale / Required
Control

Acute Toxicity (Oral) H302

Harmful if swallowed. Control:

Prevent ingestion via strict

hygiene.

Skin Irritation H315

Alkylamine functionality.

Control: Wear nitrile gloves,

lab coat.

Eye Irritation H319

Alkylamine functionality.

Control: Wear chemical

goggles & face shield.

Respiratory Irritation H335

Potential for dust/vapor.

Control: Handle only in a

chemical fume hood.

Sensitization (Precaution)

Sulfonamide functionality.

Control: Minimize exposure,

use full PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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